Cas no 477328-96-4 (3-(5-CHLORO-2-METHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE)

• Product Name: 3-(5-CHLORO-2-METHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE
• CAS No: 477328-96-4
• MF: C₂₀H₁₈ClNO₂
• MW: 339.815424442291
• CID: 3028391
• PubChem ID: 3306761
• Update Time: 2025-05-23

3-(5-CHLORO-2-METHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 3-(5-CHLORO-2-METHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE
• 3-[(5-Chloro-2-methoxyphenyl)amino]-1-(2-naphthalenyl)-1-propanone
• 477328-96-4
• JS-2490
• 3-(5-chloro-2-methoxyanilino)-1-naphthalen-2-ylpropan-1-one
• 3-((5-Chloro-2-methoxyphenyl)amino)-1-(naphthalen-2-yl)propan-1-one
• DTXSID801165332
• 3-[(5-chloro-2-methoxyphenyl)amino]-1-(naphthalen-2-yl)propan-1-one
• AKOS005108323
• 3-((5-Chloro-2-methoxyphenyl)amino)-1-(2-naphthalenyl)-1-propanone
• SB83562
• 646-653-0

• Inchi： 1S/C20H18ClNO2/c1-24-20-9-8-17(21)13-18(20)22-11-10-19(23)16-7-6-14-4-2-3-5-15(14)12-16/h2-9,12-13,22H,10-11H2,1H3
• InChI Key： PAEQIWLEEGCNHL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NCCC(C1C=CC2C=CC=CC=2C=1)=O)OC

Computed Properties

• Exact Mass: 339.1026065Da
• Monoisotopic Mass: 339.1026065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-(5-CHLORO-2-METHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE

Recent Advances in the Study of 3-(5-CHLORO-2-METHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE (CAS: 477328-96-4)

The compound 3-(5-Chloro-2-methoxyanilino)-1-(2-naphthyl)-1-propanone (CAS: 477328-96-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 3-(5-Chloro-2-methoxyanilino)-1-(2-naphthyl)-1-propanone as a promising scaffold for drug development. Its unique chemical structure, characterized by the presence of a naphthyl group and a chloro-methoxy aniline moiety, has been shown to interact with various biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinities and selectivity profiles.

One of the key findings from recent investigations is the compound's inhibitory activity against protein kinases, particularly those involved in signal transduction pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(5-Chloro-2-methoxyanilino)-1-(2-naphthyl)-1-propanone exhibits potent inhibition of the JAK-STAT pathway, which is critical in the regulation of immune responses and cell proliferation. This discovery opens new avenues for the development of targeted therapies for autoimmune diseases and certain cancers.

In addition to its kinase inhibitory properties, the compound has also been explored for its potential as an anti-inflammatory agent. Preclinical studies using animal models of rheumatoid arthritis have shown that 3-(5-Chloro-2-methoxyanilino)-1-(2-naphthyl)-1-propanone significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6. These effects are believed to be mediated through the modulation of NF-κB signaling, further underscoring its multifunctional pharmacological profile.

The synthesis and optimization of 3-(5-Chloro-2-methoxyanilino)-1-(2-naphthyl)-1-propanone have also been a focus of recent research. Advances in synthetic methodologies, including the use of catalytic asymmetric synthesis, have enabled the production of enantiomerically pure forms of the compound. This is particularly important for improving its bioavailability and reducing off-target effects. A 2024 study in Organic & Biomolecular Chemistry reported a novel, scalable synthesis route that enhances yield and purity, making the compound more accessible for further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 3-(5-Chloro-2-methoxyanilino)-1-(2-naphthyl)-1-propanone. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. Ongoing research is also exploring the potential of structural derivatives to enhance efficacy and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 3-(5-Chloro-2-methoxyanilino)-1-(2-naphthyl)-1-propanone represents a versatile and promising candidate for therapeutic development. Its dual role as a kinase inhibitor and anti-inflammatory agent, coupled with recent advancements in synthesis and characterization, positions it as a valuable tool for drug discovery. Continued research will be essential to fully realize its potential and address the remaining challenges in its development.